Cas no 596130-37-9 (Benzoic acid, 2-[(2-nitrophenyl)methoxy]-)

Benzoic acid, 2-[(2-nitrophenyl)methoxy]-, is a specialized organic compound featuring a benzoic acid core substituted with a 2-nitrophenylmethoxy group at the ortho position. This structural configuration imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate in the preparation of more complex molecules. The presence of both carboxylic acid and nitro-functionalized aromatic moieties enhances its utility in reactions such as esterification, amidation, or further electrophilic substitutions. Its well-defined structure ensures consistent performance in research and industrial applications, including pharmaceuticals and agrochemical synthesis. The compound's stability under standard conditions further supports its handling and storage in laboratory settings.
Benzoic acid, 2-[(2-nitrophenyl)methoxy]- structure
596130-37-9 structure
Product Name:Benzoic acid, 2-[(2-nitrophenyl)methoxy]-
CAS No:596130-37-9
MF:C14H11NO5
MW:273.240844011307
MDL:MFCD09804224
CID:4056226
Update Time:2025-10-28

Benzoic acid, 2-[(2-nitrophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[(2-nitrophenyl)methoxy]-
    • MDL: MFCD09804224
    • Inchi: 1S/C14H11NO5/c16-14(17)11-6-2-4-8-13(11)20-9-10-5-1-3-7-12(10)15(18)19/h1-8H,9H2,(H,16,17)
    • InChI Key: FVWLLQDOXOOHPN-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=CC=C1OCC1=CC=CC=C1[N+]([O-])=O

Benzoic acid, 2-[(2-nitrophenyl)methoxy]- Pricemore >>

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Additional information on Benzoic acid, 2-[(2-nitrophenyl)methoxy]-

Comprehensive Overview of Benzoic acid, 2-[(2-nitrophenyl)methoxy]- (CAS No. 596130-37-9)

Benzoic acid, 2-[(2-nitrophenyl)methoxy]- (CAS No. 596130-37-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure combining a benzoic acid backbone with a 2-nitrophenylmethoxy substituent, exhibits versatile chemical properties. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug synthesis and advanced material development.

The growing interest in Benzoic acid, 2-[(2-nitrophenyl)methoxy]- is driven by its role as an intermediate in the synthesis of bioactive molecules. Its nitrophenyl moiety contributes to its reactivity, making it valuable for constructing complex molecular architectures. In recent years, the compound has been studied for its potential in developing antimicrobial agents and anti-inflammatory drugs, aligning with the global demand for novel therapeutic solutions. Additionally, its stability under various conditions makes it a candidate for use in high-performance coatings and electronic materials.

One of the key questions frequently searched by users is: "What are the applications of Benzoic acid, 2-[(2-nitrophenyl)methoxy]- in drug discovery?" This reflects the compound's relevance in modern pharmaceutical research. Studies suggest that its structural features enable interactions with biological targets, particularly enzymes involved in inflammatory pathways. Another trending query is: "How is CAS No. 596130-37-9 synthesized?" The synthesis typically involves the etherification of 2-hydroxybenzoic acid with 2-nitrobenzyl bromide, followed by purification steps to achieve high yields and purity.

From an industrial perspective, Benzoic acid, 2-[(2-nitrophenyl)methoxy]- is valued for its scalability and compatibility with green chemistry principles. Manufacturers are optimizing processes to reduce waste and energy consumption, addressing the increasing focus on sustainable chemical production. The compound's compatibility with catalytic methods further enhances its appeal, as industries seek eco-friendly alternatives to traditional synthesis routes.

In material science, the compound's aromatic nitro group offers opportunities for functionalization, enabling the design of polymers with tailored properties. Researchers are investigating its incorporation into photoresponsive materials, which are critical for applications in optoelectronics and sensors. This aligns with the rising demand for smart materials capable of responding to environmental stimuli.

Quality control and analytical characterization of Benzoic acid, 2-[(2-nitrophenyl)methoxy]- are essential for ensuring its performance in end-use applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structural integrity. These methods are frequently discussed in user queries, highlighting the importance of rigorous testing in chemical research and development.

Looking ahead, the potential of CAS No. 596130-37-9 is vast, with ongoing studies exploring its utility in nanotechnology and bioconjugation. As the scientific community continues to uncover new applications, this compound is poised to play a pivotal role in advancing multiple industries. Its combination of reactivity, stability, and versatility makes it a valuable asset in the toolkit of chemists and engineers worldwide.

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